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Compound of Interest

Compound Name: Kelfiprim

Cat. No.: B1219229

For Researchers, Scientists, and Drug Development Professionals

Introduction

Kelfiprim is a combination antimicrobial agent composed of trimethoprim and
sulfamethopyrazine, a long-acting sulfonamide.[1][2][3] This combination exhibits a synergistic
bactericidal effect by sequentially inhibiting the bacterial folic acid synthesis pathway.
Trimethoprim, a dihydrofolate reductase inhibitor, and sulfamethopyrazine, a dihydropteroate
synthase inhibitor, provide a dual-pronged attack on microbial growth.[4][5][6] These application
notes provide detailed protocols for the preparation of Kelfiprim solutions for in vitro laboratory
research, along with relevant physicochemical data and a diagram of its mechanism of action.

Physicochemical Properties and Solubility Data

The preparation of a stable and effective Kelfiprim solution requires an understanding of the
solubility of its individual components. The following tables summarize the available solubility
data for trimethoprim and related sulfonamides, which can be used to infer the solubility of

sulfamethopyrazine.

Table 1: Solubility of Trimethoprim
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Solvent Solubility Reference
Ethanol Slightly soluble [7]
Dimethylformamide (DMF) ~2.5 mg/mL [819]
Dimethyl sulfoxide (DMSO) ~10 mg/mL [819]
Aqueous Buffers Sparingly soluble [819]

Water

< 0.1 mg/mL at 70°F

[7]

Table 2: Solubility of Sulfonamides (Sulfadoxine as a proxy for Sulfamethopyrazine)

Solvent

Solubility

Reference

Dimethyl sulfoxide (DMSO)

= 100 mg/mL

[5]

Water

Insoluble (< 0.1 mg/mL)

[5]

Dilute Acid or Lye

Soluble

[4]

Ethanol

Slightly soluble

[4]

Acetone

Slightly soluble

[4]

Mechanism of Action: Inhibition of Folic Acid

Synthesis

The synergistic effect of Kelfiprim's components stems from their ability to block two

consecutive steps in the bacterial folate synthesis pathway. This pathway is crucial for the

production of nucleotides and certain amino acids, which are essential for DNA, RNA, and

protein synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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